Thermocryptoxanthin-15

• Molecular Formula: C61H94O7
• Molecular Weight: 939.4 g/mol
• IUPAC Name: [(2R,3S,4S,5R)-3,4,5-trihydroxy-6-[(1R)-3,5,5-trimethyl-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-3-en-1-yl]oxyoxan-2-yl]methyl 13-methyltetradecanoate
• InChI: InChI=1S/C61H94O7/c1-44(2)27-20-18-16-14-13-15-17-19-21-35-55(62)66-43-54-56(63)57(64)58(65)59(68-54)67-51-41-50(8)53(61(11,12)42-51)39-37-48(6)33-25-31-46(4)29-23-22-28-45(3)30-24-32-47(5)36-38-52-49(7)34-26-40-60(52,9)10/h22-25,28-33,36-39,44,51,54,56-59,63-65H,13-21,26-27,34-35,40-43H2,1-12H3/b23-22+,30-24+,31-25+,38-36+,39-37+,45-28+,46-29+,47-32+,48-33+/t51-,54-,56-,57+,58-,59?/m1/s1
• InChI Key: RDUYXVUZPBWYNT-ISSZXRGHSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C[C@H](CC2(C)C)OC3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)CCCCCCCCCCCC(C)C)O)O)O)C)/C)/C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CC(CC2(C)C)OC3C(C(C(C(O3)COC(=O)CCCCCCCCCCCC(C)C)O)O)O)C)C)C

Description

Thermocryptoxanthin-15 is a polymer.

Scientific Research Applications

Carotenoid Biosynthesis Pathway in Thermus thermophilus

Thermocryptoxanthin-15 plays a key role in the carotenoid biosynthetic pathway of Thermus thermophilus, a thermophilic eubacterium. This pathway leads to various thermozeaxanthins, which are end products in this organism. Thermocryptoxanthins are identified as intermediates in this pathway and are characterized as β-cryptoxanthin glucoside esters with different fatty acid chain lengths. This discovery has implications for understanding the biosynthesis of carotenoids in thermophilic microorganisms (Yokoyama, Shizuri, Hoshino, & Sandmann, 1996).

Potential Health and Nutritional Benefits

While the studies specifically on Thermocryptoxanthin-15 are limited, research on similar carotenoids, such as astaxanthin and β-cryptoxanthin, demonstrates their antioxidant and health-promoting properties. For example, astaxanthin, a carotenoid similar to Thermocryptoxanthin-15, has shown potent antioxidant properties and is implicated in beneficial activities like anti-inflammatory properties, cancer prevention, and neuroprotective potentials (Hussein, Sankawa, Goto, Matsumoto, & Watanabe, 2006). Similarly, β-cryptoxanthin has been shown to ameliorate metabolic risk factors by regulating key pathways in insulin resistance models (Şahin, Orhan, Akdemir, Tuzcu, Şahin, Yılmaz, & Juturu, 2017).

Biotechnological and Agricultural Applications

Carotenoids like Thermocryptoxanthin-15 have significant biotechnological and agricultural applications. Their antioxidant properties are valuable in improving stress tolerance in plants and animals. For instance, studies on microalgal astaxanthin have shown its role in modulating molecular profiles related to stress, inflammation, and lipid metabolism in chickens under high ambient temperatures (Tolba, Magnuson, Sun, & Lei, 2020). This indicates a potential application for Thermocryptoxanthin-15 in similar contexts.